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Compound of Interest

Compound Name: Ethyl (R)-3-hydroxybutyrate

Cat. No.: B162798

Technical Guide: Ethyl (R)-3-hydroxybutyrate

For Researchers, Scientists, and Drug Development Professionals

Introduction

Ethyl (R)-3-hydroxybutyrate is a chiral organic compound of significant interest in the
pharmaceutical and biotechnology sectors. Its versatile nature makes it a key starting material
and intermediate in the synthesis of a wide array of complex molecules, including various drug
candidates. This technical guide provides a comprehensive overview of the essential physical
and chemical properties of Ethyl (R)-3-hydroxybutyrate, along with standardized
experimental protocols for their verification. The information herein is intended to support
research and development activities by providing reliable data and methodologies for quality
assessment and application.

Chemical Identity and Structure
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Identifier Value

IUPAC Name ethyl (3R)-3-hydroxybutanoate

Synonyms Ethyl (R)-(-)-C’a--hyd-roxybutyrate, (R)-(-)-3-
Hydroxybutyric acid ethyl ester

CAS Number 24915-95-5[1][2]

Molecular Formula CeH1203[1][2]

Molecular Weight 132.16 g/mol [2][3]

InChl Key OMSUIQOIVADKIM-RXMQYKEDSA-N[1][2]

SMILES CCOC(=0)C--INVALID-LINK--O[1]

Physical and Chemical Properties

The physical and chemical specifications of Ethyl (R)-3-hydroxybutyrate are summarized in
the table below. These properties are critical for its handling, storage, and application in various
chemical processes.

Property Value

Appearance Colorless to pale yellow liquid

Purity (GC) >98%][4]

Density 1.017 g/mL at 25 °C[5]

Boiling Point 75-76 °C at 12 mmHg[3][5]

Refractive Index (n20/D) 1.420[4][5]

Optical Rotation [a]20/D -46° (c = 1 in chloroform)[5]

Solubility Soluble in water[2][3] and DMSOI6][7].

Experimental Protocols
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The following sections detail the experimental methodologies for the determination of the key
physical properties of Ethyl (R)-3-hydroxybutyrate.

Determination of Boiling Point
The boiling point is determined using the capillary method in a Thiele tube.
Apparatus:

Thiele tube

Thermometer (with appropriate range)

Capillary tube (sealed at one end)

Small test tube

Heating mantle or Bunsen burner

Mineral oil or silicone oil

Procedure:
e Asmall amount of Ethyl (R)-3-hydroxybutyrate is placed into the small test tube.

e The capillary tube, with its open end downwards, is placed into the test tube containing the
sample.

e The test tube is attached to the thermometer, ensuring the sample is level with the
thermometer bulb.

e The assembly is placed in the Thiele tube containing the heating oil.
e The Thiele tube is gently heated. A stream of bubbles will emerge from the capillary tube.
e Heating is stopped when a continuous stream of bubbles is observed.

e The temperature at which the liquid begins to enter the capillary tube is recorded as the
boiling point.
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Measurement of Density

The density of Ethyl (R)-3-hydroxybutyrate is determined using a pycnometer or a calibrated
graduated cylinder and a balance.

Apparatus:

e Pycnometer (or 10 mL graduated cylinder)

e Analytical balance

Procedure:

e The mass of the clean, dry pycnometer is accurately measured.

e The pycnometer is filled with Ethyl (R)-3-hydroxybutyrate, ensuring no air bubbles are
present.

e The mass of the pycnometer filled with the sample is measured.

e The density is calculated using the formula: Density = (mass of sample) / (volume of
pycnometer).

Measurement of Refractive Index

The refractive index is measured using an Abbe refractometer.
Apparatus:

e Abbe refractometer

o Constant temperature water bath (20 °C)

e Dropper

Procedure:

o The refractometer is calibrated using distilled water.
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e The prisms of the refractometer are cleaned with a suitable solvent (e.g., ethanol) and
allowed to dry.

» Afew drops of Ethyl (R)-3-hydroxybutyrate are placed on the lower prism.
e The prisms are closed and the temperature is allowed to equilibrate to 20 °C.
e The light source is adjusted to illuminate the field of view.

e The adjustment knob is turned until the boundary line between the light and dark fields is
sharp and centered on the crosshairs.

o The refractive index is read from the scale.

Determination of Optical Rotation

The optical rotation is measured using a polarimeter.
Apparatus:

Polarimeter

1 dm polarimeter cell

Volumetric flask

Analytical balance

Chloroform (spectroscopic grade)
Procedure:

o A solution of Ethyl (R)-3-hydroxybutyrate in chloroform is prepared at a precise
concentration (e.g., 1 g/100 mL).

o The polarimeter is calibrated with the pure solvent (chloroform).

e The polarimeter cell is filled with the prepared solution, ensuring no air bubbles are present.
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e The observed rotation (a) is measured.

e The specific rotation ([a]) is calculated using the formula: [a] = a / (I x ¢), where 'I' is the path
length in decimeters and 'c' is the concentration in g/mL.

Purity Assessment by Gas Chromatography (GC)

The purity of Ethyl (R)-3-hydroxybutyrate is determined by gas chromatography with a flame
ionization detector (FID).

Apparatus:

Gas chromatograph with FID

Appropriate capillary column (e.g., polar phase like Carbowax)

Syringe for injection

High purity carrier gas (e.g., Helium or Nitrogen)

Procedure:

The GC is set up with appropriate parameters for the column, injector, and detector
temperatures, and carrier gas flow rate.

o Adilute solution of Ethyl (R)-3-hydroxybutyrate in a suitable solvent (e.qg.,
dichloromethane) is prepared.

o A small volume of the sample is injected into the GC.
e The resulting chromatogram is recorded.

e The area of the peak corresponding to Ethyl (R)-3-hydroxybutyrate and any impurity peaks
are integrated.

e The purity is calculated as the percentage of the area of the main peak relative to the total
area of all peaks.
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Quality Control Workflow

The following diagram illustrates a typical workflow for the quality control assessment of Ethyl
(R)-3-hydroxybutyrate.

Click to download full resolution via product page

Quality Control Workflow for Ethyl (R)-3-hydroxybutyrate.

Safety and Handling

Ethyl (R)-3-hydroxybutyrate should be handled in a well-ventilated area, and appropriate
personal protective equipment (PPE), including safety glasses, gloves, and a lab coat, should
be worn. Store in a cool, dry place away from incompatible materials. For detailed safety
information, refer to the Safety Data Sheet (SDS).

Conclusion

This technical guide provides essential data on the physical and chemical properties of Ethyl
(R)-3-hydroxybutyrate and standardized protocols for their determination. Adherence to these
methodologies will ensure the quality and consistency of this critical chiral building block in
research and development applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 8/9 Tech Support


http://vijaynazare.weebly.com/uploads/1/1/2/4/11245229/melting_boiling.pdf
https://phillysim.org/newmanual/exp5.pdf
https://www.geeksforgeeks.org/chemistry/determination-of-boiling-point-of-organic-compounds/
https://www.geeksforgeeks.org/chemistry/determination-of-boiling-point-of-organic-compounds/
https://uomustansiriyah.edu.iq/media/lectures/6/6_2021_07_16!08_18_40_PM.pdf
https://edu.rsc.org/experiments/measuring-density/524.article
https://www.chm.uri.edu/wp4/wp-content/uploads/userfileuploads/mdonnelly/2020F_CHM102_E1_Density.pdf
https://cal-star.com/ways-to-test-for-chemical-purity/
https://www.benchchem.com/product/b162798#physical-properties-and-specifications-of-ethyl-r-3-hydroxybutyrate
https://www.benchchem.com/product/b162798#physical-properties-and-specifications-of-ethyl-r-3-hydroxybutyrate
https://www.benchchem.com/product/b162798#physical-properties-and-specifications-of-ethyl-r-3-hydroxybutyrate
https://www.benchchem.com/product/b162798#physical-properties-and-specifications-of-ethyl-r-3-hydroxybutyrate
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b162798?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b162798?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

9/9

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b162798?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

